Cas no 814918-95-1 (5-Bromo-4-chlorothieno[2,3-d]pyrimidine)

• Product Name: 5-Bromo-4-chlorothieno[2,3-d]pyrimidine
• CAS No: 814918-95-1
• MF: C₆H₂BrClN₂S
• MW: 249.515477657318
• MDL: MFCD11042739
• CID: 68873
• PubChem ID: 45480299
• Update Time: 2025-06-13

5-Bromo-4-chlorothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chlorothieno[2,3-d]pyrimidine
• 5-Bromo-4-chloro-thieno[2,3-d]pyrimidine
• EN300-1588367
• AM20100795
• PB34550
• 5-bromo-4-chlorothieno [2,3-d] pyrimidine
• CS-0006619
• Z1269232182
• BCP16930
• 814918-95-1
• A840148
• Thieno[2,3-d]pyrimidine, 5-bromo-4-chloro-
• SY023109
• DS-11586
• IKCKRHCJPVDELP-UHFFFAOYSA-N
• J-517083
• SCHEMBL868188
• DTXSID10670293
• AKOS015919567
• MFCD11042739
• bis(3-dimethylaminopropyl)amin
• 5-Bromo-4-chlorothieno[2,3-d]pyrimidine (ACI)

• MDL： MFCD11042739
• Inchi： 1S/C6H2BrClN2S/c7-3-1-11-6-4(3)5(8)9-2-10-6/h1-2H
• InChI Key： IKCKRHCJPVDELP-UHFFFAOYSA-N
• SMILES： ClC1C2=C(SC=C2Br)N=CN=1

Computed Properties

• Exact Mass: 247.88100
• Monoisotopic Mass: 247.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 345.5℃ at 760 mmHg
• Flash Point: 162.7±26.5 °C
• Refractive Index: 1.736
• PSA: 54.02000
• LogP: 3.10720
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-4-chlorothieno[2,3-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-4-chlorothieno[2,3-d]pyrimidine

Introduction to 5-Bromo-4-chlorothieno[2,3-d]pyrimidine (CAS No. 814918-95-1)

5-Bromo-4-chlorothieno[2,3-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 814918-95-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both bromine and chlorine substituents on the thiophene and pyrimidine rings, respectively, enhances its utility as a versatile intermediate in synthetic chemistry and drug discovery.

The thieno[2,3-d]pyrimidine scaffold is a fused bicyclic system consisting of a thiophene ring connected to a pyrimidine ring. This structural configuration imparts unique electronic and steric properties, making it an attractive scaffold for designing molecules with specific biological targets. The bromo and chloro substituents further modulate these properties, enabling selective functionalization and cross-coupling reactions that are pivotal in modern drug development.

In recent years, 5-Bromo-4-chlorothieno[2,3-d]pyrimidine has been extensively explored in academic and industrial research due to its potential as a building block for novel therapeutic agents. Its applications span across various therapeutic areas, including oncology, immunology, and anti-inflammatory diseases. The compound's ability to serve as a precursor for more complex molecules has made it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of 5-Bromo-4-chlorothieno[2,3-d]pyrimidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the compound's reactive sites, researchers have developed novel inhibitors that target specific kinases with high selectivity. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancer types.

Recent studies have highlighted the compound's utility in the development of small-molecule inhibitors that modulate immune checkpoint proteins. Immune checkpoint inhibitors have revolutionized cancer therapy by enhancing the immune system's ability to recognize and attack tumor cells. 5-Bromo-4-chlorothieno[2,3-d]pyrimidine derivatives have been incorporated into molecules designed to block inhibitory receptors such as PD-1 and CTLA-4, leading to improved outcomes in patients with advanced malignancies.

The synthesis of 5-Bromo-4-chlorothieno[2,3-d]pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine and chlorine substituents is often achieved through halogenation reactions, which can be tailored to yield the desired regioisomers. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have further enhanced the accessibility of this compound, allowing for rapid diversification of its structural analogs.

The pharmacological evaluation of 5-Bromo-4-chlorothieno[2,3-d]pyrimidine derivatives has revealed several promising candidates with preclinical activity. These derivatives exhibit inhibitory effects on various biological targets, including enzymes involved in DNA replication and repair. The compound's ability to interact with these targets suggests potential applications in treating diseases associated with genomic instability.

Moreover, computational modeling and virtual screening have been employed to identify novel analogs of 5-Bromo-4-chlorothieno[2,3-d]pyrimidine with enhanced pharmacokinetic properties. These computational approaches leverage large datasets and machine learning algorithms to predict binding affinities and optimize molecular structures. Such methodologies have accelerated the discovery process by enabling high-throughput screening of thousands of compounds.

The regulatory landscape for 5-Bromo-4-chlorothieno[2,3-d]pyrimidine aligns with global standards for pharmaceutical intermediates. Manufacturers adhering to Good Manufacturing Practices (GMP) ensure the quality and consistency of this compound for research and development purposes. Additionally, rigorous safety protocols are implemented to handle the compound during synthesis and handling, minimizing risks associated with exposure.

In conclusion,5-Bromo-4-chlorothieno[2,3-d]pyrimidine (CAS No. 814918-95-1) represents a significant advancement in medicinal chemistry due to its versatility as a synthetic intermediate and its potential therapeutic applications. Ongoing research continues to uncover new derivatives with improved efficacy and safety profiles, further solidifying its role in drug discovery efforts worldwide.